Cas no 131615-22-0 ((3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one)

• Product Name: (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one
• CAS No: 131615-22-0
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD12924037
• CID: 1104601
• PubChem ID: 10582918
• Update Time: 2025-11-07

(3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one
• (R)-3-Methylisoindolin-1-one
• 3R-Methyl-2,3-dihydro-isoindol-1-one
• (3R)-2,3-Dihydro-3-Methyl-1H-Isoindol-1-One(WX619181)
• (3R)-Methyl-2,3-dihydro-isoindol-1-one
• MFCD12924037
• CS-0186133
• UNII-6X2M6E4W4F
• (3R)-3-methyl-2,3-dihydro-1H-isoindol-1-one
• 3-Methyl-1-oxoisoindoline, (3R)-
• AS-67381
• 3-Methylphthalimidine, (3R)-
• SCHEMBL19573959
• 1H-Isoindol-1-one, 2,3-dihydro-3-methyl-, (3R)-
• 6X2M6E4W4F
• (3R)-3-METHYL-2,3-DIHYDROISOINDOL-1-ONE
• 131615-22-0
• 3-Methyl-1-isoindolinone, (3R)-
• AKOS006350952
• 2,3-Dihydro-3-methyl-1H-isoindol-1-one, (3R)-
• AM803153
• DB-262491

• MDL： MFCD12924037
• Inchi： 1S/C9H9NO/c1-6-7-4-2-3-5-8(7)9(11)10-6/h2-6H,1H3,(H,10,11)/t6-/m1/s1
• InChI Key： VNPWIDIVQOFLQS-ZCFIWIBFSA-N
• SMILES： O=C1C2C=CC=CC=2[C@@H](C)N1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one

Introduction to (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one (CAS No. 131615-22-0)

The compound (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one, identified by its CAS number 131615-22-0, is a significant molecule in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The isoindole core structure, combined with the specific stereochemistry at the 3-position, makes it a promising candidate for further investigation.

In recent years, there has been a growing interest in isoindole derivatives due to their diverse biological activities. The stereochemistry of these compounds plays a crucial role in determining their pharmacological effects. The (3R) configuration of (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one is particularly noteworthy, as it may influence the compound's interaction with biological targets. This stereochemical feature has been the focus of several studies aimed at understanding its impact on molecular recognition and binding affinity.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Isoindole derivatives have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The structural framework of (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one allows for modifications that could enhance its biological activity while minimizing side effects. This flexibility makes it an attractive scaffold for medicinal chemists.

Recent research has highlighted the importance of stereochemistry in drug design. The (3R) configuration of this compound may contribute to its unique pharmacological profile by influencing its binding interactions with biological targets. Studies have demonstrated that subtle changes in stereochemistry can significantly alter a molecule's biological activity. Therefore, understanding the three-dimensional structure of (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one is essential for optimizing its therapeutic potential.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling techniques have been used to study the interactions between (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one and various biological targets. These studies have provided valuable insights into how the compound's structure influences its pharmacological effects. By leveraging computational methods, scientists can design more effective derivatives with enhanced therapeutic properties.

In vitro and in vivo studies have begun to explore the potential applications of (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one. Initial results suggest that this compound may exhibit significant biological activity in several disease models. For instance, studies have shown that isoindole derivatives can modulate inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, their antimicrobial properties have been investigated, highlighting their potential as novel antibiotics.

The synthesis of (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one presents both challenges and opportunities for synthetic chemists. The development of efficient synthetic routes is crucial for producing this compound in sufficient quantities for further research. Recent advancements in synthetic methodologies have made it possible to access complex heterocyclic structures more easily than ever before. These innovations have opened new avenues for exploring the chemistry of isoindole derivatives.

One particularly interesting aspect of this compound is its potential as a building block for more complex molecules. By modifying specific functional groups within the isoindole core, researchers can create novel derivatives with tailored biological activities. This modular approach allows for the rapid design and synthesis of new compounds, accelerating the discovery process in drug development.

The role of chiral auxiliaries and catalysts in the synthesis of stereodefined compounds like (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one cannot be overstated. These tools enable chemists to achieve high enantioselectivity and improve yields significantly. Recent developments in asymmetric synthesis have provided new strategies for constructing complex molecules with precise stereochemical control.

Another area of interest is the exploration of natural product-inspired isoindole derivatives. Many bioactive molecules are derived from natural sources, and leveraging these structures can lead to the discovery of new therapeutic agents. By studying natural products like isoindole-containing compounds, researchers can gain insights into their biological functions and develop synthetic strategies to mimic or improve upon their properties.

The future prospects for (3R)-2,3-dihydro-3-methyl-1H-Isoindol-1-one are promising as ongoing research continues to uncover its potential applications. As our understanding of its chemistry and biology grows, so does the likelihood that it will play a significant role in future drug development efforts. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing this potential fully.